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Compound of Interest

Compound Name: Boc-D-Asp(OMe)-OH

Cat. No.: B177579 Get Quote

Essential Safety and Handling Guide for Boc-D-
Asp(OMe)-OH
For researchers, scientists, and drug development professionals, the safe handling and

disposal of chemical reagents like Boc-D-Asp(OMe)-OH are paramount for ensuring laboratory

safety and environmental compliance. This guide provides immediate, essential safety and

logistical information, including operational and disposal plans, to foster a culture of safety and

build trust in laboratory operations.

Hazard Identification and Personal Protective
Equipment (PPE)
Boc-D-Asp(OMe)-OH is a compound that requires careful handling to prevent potential health

hazards. According to safety data sheets, it can cause skin irritation, serious eye irritation, and

may be harmful if swallowed or inhaled.[1][2] Therefore, a comprehensive personal protective

equipment (PPE) strategy is the first line of defense.

Recommended Personal Protective Equipment:
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Protection Type Specification Rationale

Eye/Face Protection

Wear tightly fitting safety

goggles with side-shields

conforming to EN 166 (EU) or

NIOSH (US) standards.[3]

Protects against dust particles

and splashes that can cause

serious eye irritation.[2]

Skin Protection

Chemical-resistant gloves

(e.g., nitrile) must be worn.[4]

A standard laboratory coat

should be worn and kept

buttoned.[4]

Prevents skin contact which

can lead to irritation.[2]

Respiratory Protection

For procedures that may

generate dust, a dust mask

(e.g., type N95) or a full-face

respirator should be used if

exposure limits are exceeded.

[5][6]

Minimizes the risk of inhaling

the powder, which may be

harmful.[2]

Always handle this chemical in a well-ventilated area, preferably within a certified chemical

fume hood, to minimize inhalation exposure.[4]

Operational Plan: Step-by-Step Handling
Procedures
A systematic approach to handling Boc-D-Asp(OMe)-OH is crucial for maintaining a safe

laboratory environment.

1. Receiving and Storage:

Upon receipt, inspect the container for any damage.

Store in a tightly closed container in a dry, well-ventilated place.[7] Recommended storage

temperature is between 2-8°C.[1]

It is classified as a combustible solid.[5][6]
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2. Handling and Use:

Avoid contact with skin, eyes, and clothing.[4]

Avoid breathing dust.[4]

Weigh the chemical in a fume hood or a ventilated balance enclosure.[4]

Wash hands thoroughly after handling.[3][4]

3. First-Aid Measures:

If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical

attention if symptoms persist.[3][7]

In Case of Skin Contact: Immediately wash the affected area with soap and plenty of water

for at least 15 minutes. Remove contaminated clothing. Seek medical attention if irritation

persists.[4]

In Case of Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

including under the eyelids. Remove contact lenses if present and easy to do. Continue

rinsing and seek immediate medical attention.[3][4]

If Swallowed: Do NOT induce vomiting. Rinse mouth with water and drink plenty of water.

Never give anything by mouth to an unconscious person. Seek medical attention.[4][7]

Disposal Plan: Waste Management Protocol
Proper disposal of Boc-D-Asp(OMe)-OH and its contaminated materials is critical to prevent

environmental contamination and ensure regulatory compliance.

1. Waste Segregation and Collection:

All unused or excess Boc-D-Asp(OMe)-OH must be treated as chemical waste.

Contaminated materials such as weighing paper, gloves, and wipes should be collected in a

separate, sealed container and treated as chemical waste.[8]
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If the compound is in a solution, absorb the liquid with an inert material (e.g., vermiculite,

sand) and place it in a suitable, sealed container for disposal.[8]

2. Containerization and Labeling:

Use a dedicated, clearly labeled, and sealable container for solid chemical waste.

The label must include the full chemical name, "Boc-D-Asp(OMe)-OH," and appropriate

hazard warnings (e.g., "Irritant").[4]

3. Storage and Disposal:

Store the sealed waste container in a designated hazardous waste storage area, away from

incompatible materials.[4]

Contact your institution's Environmental Health and Safety (EHS) department or a licensed

chemical waste disposal contractor to arrange for pickup and proper disposal.[8] Waste must

be disposed of in accordance with federal, state, and local environmental control regulations.

[7]

Quantitative Safety Data
The following table summarizes key quantitative data for Boc-D-Asp(OMe)-OH.

Property Value

Molecular Formula C10H17NO6

Molecular Weight 247.25 g/mol [5]

Physical Form Solid[2][5]

Storage Temperature 2-8°C

Hazard Statements H302, H315, H319, H332, H335[2]

Precautionary Statements P261, P280, P305+P351+P338

Experimental Workflow for Safe Handling
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Caption: Workflow for handling Boc-D-Asp(OMe)-OH.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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